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Introduction

Lipids are a diverse group of molecules that play critical roles in cellular structure, energy
storage, and signaling. Accurate quantification of specific lipid species is crucial for
understanding disease mechanisms and for the development of novel therapeutics. Oleic acid,
a monounsaturated omega-9 fatty acid, is one of the most abundant fatty acids in human
adipose tissue and plasma and has been implicated in various physiological and pathological
processes.

Stable isotope-labeled internal standards are essential for achieving high accuracy and
precision in quantitative mass spectrometry-based lipidomics.[1] Oleic Acid-d17 is a
deuterated analog of oleic acid, which serves as an ideal internal standard for the quantification
of endogenous oleic acid. Its chemical properties are nearly identical to the unlabeled analyte,
but its increased mass allows for clear differentiation in a mass spectrometer. This application
note provides detailed protocols for the quantitative analysis of oleic acid in biological samples
using Oleic Acid-d17 as an internal standard with Liquid Chromatography-Mass Spectrometry
(LC-MS/MS).

Application Note 1: Quantification of Oleic Acid In
Human Plasma
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This protocol describes a method for the extraction and quantification of oleic acid from human
plasma samples using Oleic Acid-d17 as an internal standard.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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